Cas no 147402-52-6 (Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl-)
147402-52-6 structure
Product Name:Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl-
CAS No:147402-52-6
MF:C8H12N2O
MW:152.193681716919
CID:173407
PubChem ID:10057702
Update Time:2025-04-19
Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl-
- Isoxazole, 3-methyl-5-(2S)-2-pyrrolidinyl- (9CI)
- Abbott-79814
- (S)-3-Methyl-5-(pyrrolidin-2-yl)isoxazole
- A 79814
- 3-Methyl-5-(2S)-2-pyrrolidinylisoxazole
- Isoxazole, 3-methyl-5-(2S)-2-pyrrolidinyl-
- UNII-58C4C6VV89
- CHEMBL10096
- 58C4C6VV89
- (s)-2-(3-methylisoxazol-5-yl)pyrrolidine
- 3-methyl-5-[(2S)-pyrrolidin-2-yl]-1,2-oxazole
- 147402-52-6
- SCHEMBL3853785
-
- Inchi: 1S/C8H12N2O/c1-6-5-8(11-10-6)7-3-2-4-9-7/h5,7,9H,2-4H2,1H3/t7-/m0/s1
- InChI Key: PJMAXCRZQLWZFH-ZETCQYMHSA-N
- SMILES: O1C(=CC(C)=N1)[C@@H]1CCCN1
Computed Properties
- Exact Mass: 152.09506
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 38.1Ų
Experimental Properties
- PSA: 38.06
Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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